Cas no 128044-44-0 (3-isocyano-2,2-dimethylbutane)

• Product Name: 3-isocyano-2,2-dimethylbutane
• CAS No: 128044-44-0
• MF: C₇H₁₃N
• MW: 111.184821844101
• CID: 6053082
• PubChem ID: 4004435
• Update Time: 2025-07-02

3-isocyano-2,2-dimethylbutane Chemical and Physical Properties

Names and Identifiers

• 3-isocyano-2,2-dimethylbutane
• EN300-1849676
• FT-0771480
• 128044-44-0
• 3-isocyano-2,2-dimethyl-butane
• LSXJIKHGMFLEQQ-UHFFFAOYSA-N
• SCHEMBL3831019
• FT-0773645

• Inchi： 1S/C7H13N/c1-6(8-5)7(2,3)4/h6H,1-4H3
• InChI Key： LSXJIKHGMFLEQQ-UHFFFAOYSA-N
• SMILES： [N+](#[C-])C(C)C(C)(C)C

Computed Properties

• Exact Mass: 111.104799419g/mol
• Monoisotopic Mass: 111.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 4.4Ų

Additional information on 3-isocyano-2,2-dimethylbutane

Professional Introduction to 3-Isocyano-2,2-dimethylbutane (CAS No. 128044-44-0)

3-Isocyano-2,2-dimethylbutane, a compound with the chemical identifier CAS No. 128044-44-0, represents a significant molecule in the realm of organic synthesis and pharmaceutical development. This isocyanide derivative, characterized by its unique structural framework, has garnered considerable attention due to its versatile reactivity and potential applications in various chemical transformations. The compound's molecular structure, featuring a highly reactive isocyanide group (-N=C=O) attached to a branched alkyl backbone, makes it a valuable intermediate in the synthesis of complex molecules.

The isocyanide functional group in 3-isocyano-2,2-dimethylbutane plays a pivotal role in its chemical behavior. Isocyanides are known for their ability to participate in a wide range of reactions, including cycloadditions, nucleophilic substitutions, and polymerizations. These reactions are often facilitated by the electrophilic nature of the carbon atom in the isocyanide group, which readily interacts with nucleophiles. This characteristic has made 3-isocyano-2,2-dimethylbutane a popular choice for researchers seeking to construct intricate molecular architectures.

In recent years, the applications of 3-isocyano-2,2-dimethylbutane have expanded into the field of pharmaceutical chemistry. The compound's ability to serve as a building block for more complex molecules has been leveraged in the development of novel drug candidates. For instance, isocyanides have been utilized in the synthesis of peptidomimetics and other bioactive molecules that mimic the functionality of natural peptides. The structural diversity achievable through reactions involving 3-isocyano-2,2-dimethylbutane makes it an invaluable tool for medicinal chemists aiming to discover new therapeutic agents.

One of the most intriguing aspects of 3-isocyano-2,2-dimethylbutane is its role in polymer chemistry. Isocyanides can undergo polymerization reactions to form polyisocyanates, which are precursors to various polyurethane materials. These polymers exhibit a wide range of properties that can be tailored for specific applications, such as coatings, adhesives, and foams. The unique reactivity of 3-isocyano-2,2-dimethylbutane allows for the synthesis of polyisocyanates with distinct characteristics, making it a valuable material for industrial applications.

The synthesis of 3-isocyano-2,2-dimethylbutane involves carefully controlled chemical processes to ensure high yield and purity. Typically, this compound is prepared through the reaction of 1-chloro-2-methylpropane with sodium cyanide in anhydrous conditions. The resulting intermediate undergoes further functionalization to introduce the isocyanide group. Advanced synthetic techniques have been developed to optimize these reactions, minimizing side products and improving overall efficiency.

Recent research has also explored the catalytic transformations involving 3-isocyano-2,2-dimethylbutane. Transition metal catalysts have been employed to facilitate novel reactions that would be otherwise challenging or impossible under conventional conditions. These catalytic systems have enabled the discovery of new synthetic pathways and have expanded the utility of isocyanides in organic synthesis. The development of such catalytic methods represents a significant advancement in the field and opens up new possibilities for applying this compound in drug discovery and material science.

The safety profile of 3-isocyano-2,2-dimethylbutane is another critical consideration in its handling and application. While not classified as hazardous under standard conditions, proper precautions must be taken due to its reactivity. Storage should be conducted in inert atmospheres away from moisture and incompatible substances. Personal protective equipment (PPE) such as gloves and goggles is recommended when handling this compound to prevent any accidental exposure.

In conclusion, 3-isocyano-2,2-dimethylbutane (CAS No. 128044-44-0) is a multifaceted compound with broad applications across organic synthesis and pharmaceutical development. Its unique structural features and reactivity make it an indispensable tool for chemists working on complex molecular constructions. As research continues to uncover new synthetic strategies and applications for this compound, its importance in advancing chemical science is likely to grow even further.